Cas no 955258-24-9 (3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-chlorophenyl)methylurea)

• Product Name: 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-chlorophenyl)methylurea
• CAS No: 955258-24-9
• MF: C₂₀H₂₀ClN₃O₄
• MW: 401.843503952026
• CID: 5884684
• PubChem ID: 16920267
• Update Time: 2025-07-09

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-chlorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[[1-(1,3-benzodioxol-5-yl)-5-oxo-3-pyrrolidinyl]methyl]-N'-[(4-chlorophenyl)methyl]-
• 3-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-1-[(4-chlorophenyl)methyl]urea
• SR-01000912306-1
• 955258-24-9
• 1-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-[(4-chlorophenyl)methyl]urea
• SR-01000912306
• 1-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(4-chlorobenzyl)urea
• AKOS024644140
• F2372-0358
• 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-chlorophenyl)methylurea

• Inchi： 1S/C20H20ClN3O4/c21-15-3-1-13(2-4-15)9-22-20(26)23-10-14-7-19(25)24(11-14)16-5-6-17-18(8-16)28-12-27-17/h1-6,8,14H,7,9-12H2,(H2,22,23,26)
• InChI Key： NFMWWYAQKRFUNS-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)C(NCC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 401.1142338g/mol
• Monoisotopic Mass: 401.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 732.4±60.0 °C(Predicted)
• pka: 13.55±0.46(Predicted)

Additional information on 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-chlorophenyl)methylurea

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-chlorophenyl)methylurea: A Comprehensive Overview

The compound 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-chlorophenyl)methylurea (CAS No. 955258-24-9) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a benzodioxole moiety, a pyrrolidine ring, and a methylurea group. The integration of these structural elements contributes to its unique pharmacological properties and makes it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzodioxole-containing compounds in drug discovery, particularly in the development of anticancer agents. The benzodioxole group, a fused bicyclic structure consisting of a benzene ring and a dioxole ring, is known for its ability to enhance the stability and bioavailability of molecules. In the case of CAS No. 955258-24-9, this group plays a pivotal role in modulating the compound's interaction with biological targets, such as protein kinases and other enzymes involved in cellular signaling pathways.

The pyrrolidine ring in this compound is another key structural feature. Pyrrolidine derivatives are widely studied for their ability to act as scaffolds in the design of bioactive molecules. In this compound, the pyrrolidine ring is substituted with an oxo group, which introduces additional electronic effects that can influence the compound's reactivity and selectivity. Recent research has shown that such modifications can significantly enhance the potency of pyrrolidine-based inhibitors against various therapeutic targets.

The methylurea group at the terminus of the molecule adds another layer of functionality. Urea derivatives are known for their ability to form hydrogen bonds, which can be critical for binding to protein targets. This group also contributes to the compound's solubility and permeability properties, which are essential for its pharmacokinetic profile.

From a synthetic perspective, CAS No. 955258-24-9 represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires advanced techniques such as multi-component reactions, catalytic asymmetric synthesis, and precise control over stereochemistry. Recent advancements in catalytic methods have enabled more efficient and scalable routes to similar compounds, making this molecule more accessible for further study.

In terms of biological activity, CAS No. 955258-24-9 has demonstrated promising results in preclinical models. Studies have shown that it exhibits potent inhibitory activity against several key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and proteasomes. These findings suggest that it could serve as a lead compound for the development of novel antitumor agents.

Moreover, the compound's ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level. Researchers have utilized CAS No. 955258-24-9 to investigate the role of specific protein-protein interactions in diseases such as Alzheimer's disease and inflammatory disorders.

Looking ahead, CAS No. 955258-24-9 represents an exciting opportunity for further exploration in both basic and applied research. Its unique structure and diverse biological activities make it a prime candidate for drug development programs targeting a wide range of therapeutic areas.